(3-Amino-5-((3-chlorophenyl)amino)-4-(phenylsulfonyl)thiophen-2-yl)(2,4-dimethylphenyl)methanone

• IUPAC Name: [3-amino-4-(benzenesulfonyl)-5-(3-chloroanilino)thiophen-2-yl]-(2,4-dimethylphenyl)methanone
• InChI: InChI=1S/C25H21ClN2O3S2/c1-15-11-12-20(16(2)13-15)22(29)23-21(27)24(33(30,31)19-9-4-3-5-10-19)25(32-23)28-18-8-6-7-17(26)14-18/h3-14,28H,27H2,1-2H3
• InChI Key: BDDVIVQMJGNUOK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)C2=C(C(=C(S2)NC3=CC(=CC=C3)Cl)S(=O)(=O)C4=CC=CC=C4)N)C
• Molecular Formula: C25H21ClN2O3S2
• Molecular Weight: 497.0 g/mol

Description

(3-Amino-5-((3-chlorophenyl)amino)-4-(phenylsulfonyl)thiophen-2-yl)(2,4-dimethylphenyl)methanone is a useful research compound. Its molecular formula is C25H21ClN2O3S2 and its molecular weight is 497.02. The purity is usually 95%.
BenchChem offers high-quality (3-Amino-5-((3-chlorophenyl)amino)-4-(phenylsulfonyl)thiophen-2-yl)(2,4-dimethylphenyl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (3-Amino-5-((3-chlorophenyl)amino)-4-(phenylsulfonyl)thiophen-2-yl)(2,4-dimethylphenyl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Research has demonstrated the synthesis and spectral characterization of novel compounds with structural similarities, highlighting the use of various spectroscopic techniques (UV, IR, NMR) and high-resolution mass spectrometry for their identification. The use of density functional theory (DFT) calculations for structural optimization and analysis of vibrational spectra has been documented, providing insights into the equilibrium geometry, bonding features, and harmonic vibrational wave numbers of these compounds. Such studies are crucial for understanding the structural changes due to substitution and the thermodynamic stability of the compounds (Shahana & Yardily, 2020).

Biological Activities

The molecular docking studies carried out on similar compounds reveal their potential antibacterial activities, suggesting a method to explore the biological relevance of the compounds . By analyzing the interactions between these compounds and bacterial proteins, researchers can identify potential therapeutic uses (Shahana & Yardily, 2020).

Potential Applications in Materials Science

Other research efforts focus on the synthesis and properties of related compounds for specific applications, such as in polymer science for creating novel polymeric materials with improved mechanical, thermal, and conductive properties. This includes the development of anion exchange membranes for fuel cell applications, indicating the versatility of these compounds in various scientific and industrial applications (Shi et al., 2017).